Cas no 499-05-8 (4-oxo-4H-pyran-2-carboxylic acid)
4-Oxo-4H-pyran-2-carboxylic acid is a heterocyclic organic compound featuring a pyran ring with a ketone group at the 4-position and a carboxylic acid substituent at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive carbonyl and carboxyl groups enable facile derivatization, allowing for the construction of complex molecular frameworks. The compound’s stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in research and industrial applications. Its well-defined chemical properties ensure reproducibility in synthetic workflows.
499-05-8 structure
Product Name:4-oxo-4H-pyran-2-carboxylic acid
CAS No:499-05-8
MF:C6H4O4
MW:140.09356212616
MDL:MFCD00059958
CID:932914
PubChem ID:87566135
Update Time:2025-06-07
4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- comanic acid
- 4-oxo-4H-pyran-2-carboxylic acid
- 4-oxopyran-2-carboxylic acid
- 4-Oxo-4H-pyran-2-carbonsaeure
- 4-oxo-4H-pyrane-2-carboxylic acid
- γ-Pyrone-2-carboxylic Acid
- 4H-Pyran-2-carboxylic acid, 4-oxo-
- COMANICACID
- gamma-Pyrone-2-carboxylic Acid
- UFMDRPPBUAPWBK-UHFFFAOYSA-N
- 4H-Pyran-2-carboxylic acid,4-oxo-
- FCH918127
- AK173994
- OR322025
- 4-Oxo-4H-pyran-2-carboxylic acid, AldrichCPR
- AMY19765
- SY026770
- ZB0605
- CS-0100194
- A847468
- DTXSID00486729
- AS-40793
- SCHEMBL546936
- MFCD00059958
- FEF84NM2E9
- 499-05-8
- J-650350
- BP-10232
- DA-39015
- AKOS006227995
-
- MDL： MFCD00059958
- Inchi： 1S/C6H4O4/c7-4-1-2-10-5(3-4)6(8)9/h1-3H,(H,8,9)
- InChI Key： UFMDRPPBUAPWBK-UHFFFAOYSA-N
- SMILES： O1C=CC(C=C1C(=O)O)=O
Computed Properties
- Exact Mass: 140.01100
- Monoisotopic Mass: 140.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: -0.1
Experimental Properties
- Density: 1.542
- Boiling Point: 354.54°C at 760 mmHg
- Flash Point: 160.049°C
- Refractive Index: 1.577
- PSA: 67.51000
- LogP: 0.33800
4-oxo-4H-pyran-2-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
4-oxo-4H-pyran-2-carboxylic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-oxo-4H-pyran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047061-5g |
Comanic acid |
499-05-8 | 98% | 5g |
￡65.00 | 2022-03-01 | |
| Fluorochem | 047061-25g |
Comanic acid |
499-05-8 | 98% | 25g |
￡198.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1104-5g |
4-oxo-4H-pyran-2-carboxylic acid |
499-05-8 | 98.0%(GC&T) | 5g |
￥1225.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1104-25g |
4-oxo-4H-pyran-2-carboxylic acid |
499-05-8 | 98.0%(GC&T) | 25g |
￥3915.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1104-1g |
4-oxo-4H-pyran-2-carboxylic acid |
499-05-8 | 98.0%(GC&T) | 1g |
￥465.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870775-5g |
Comanic Acid |
499-05-8 | 98% | 5g |
1,071.00 | 2021-05-17 | |
| Chemenu | CM182046-25g |
4-Oxo-4H-pyran-2-carboxylic acid |
499-05-8 | 95% | 25g |
$417 | 2021-08-05 | |
| TRC | C725030-250mg |
Comanic Acid |
499-05-8 | 250mg |
$64.00 | 2023-05-18 | ||
| TRC | C725030-1g |
Comanic Acid |
499-05-8 | 1g |
$ 80.00 | 2022-06-06 | ||
| TRC | C725030-5g |
Comanic Acid |
499-05-8 | 5g |
$345.00 | 2023-05-18 |
4-oxo-4H-pyran-2-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:499-05-8)Comanicacid
Order Number:sfd20696
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:499-05-8)4-oxo-4H-pyran-2-carboxylic acid
Order Number:A847468
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:15
Price ($):375.0
Email:sales@amadischem.com
4-oxo-4H-pyran-2-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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